2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C25H22N4O4S/c1-32-22-10-6-5-9-21(22)28-24(31)29-25-27-18(16-34-25)15-23(30)26-17-11-13-20(14-12-17)33-19-7-3-2-4-8-19/h2-14,16H,15H2,1H3,(H,26,30)(H2,27,28,29,31)
• InChI Key: VHUIGGVZDKWPPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C25H22N4O4S
• Molecular Weight: 474.5 g/mol

Description

2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)-N-(4-phenoxyphenyl)acetamide, also known as MPPT, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a thiazole urea derivative and has been shown to have a variety of biochemical and physiological effects that make it an interesting candidate for further study.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Antimicrobial Properties: A study described the synthesis and evaluation of 7 alpha-methoxy-7-[(R)-2-[3-[5-pyrimidinyl]ureido]-2-(4-hydroxyphenyl)acetamido]-3-cephem-4-carboxylates, which exhibited broad-range antimicrobial activity against various organisms, including Gram-positive and Gram-negative bacteria (Maier et al., 1986).
• Antifungal Properties: Novel thiazole derivatives synthesized by incorporating pyrazole moiety showed significant antifungal activities against strains like Aspergillus niger and Aspergillus fumigatus (Saravanan et al., 2010).

Anticancer and Antiviral Effects

• Anticancer Activity: Certain 5,6-diaryl-1,2,4-triazine derivatives, including those with 4-methoxyphenyl groups, have shown strong inhibitory activity on the COX-2 enzyme, a potential target in cancer therapy (Ertas et al., 2022).
• Antiviral Properties: A study demonstrated that N-(4-methoxyphenyl)-2-{2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydropyrazol-1-yl]-4-oxo-4,5-dihydrothiazol-5-yl}-acetamide was highly active against Tacaribe TRVL 11 573 virus strain, indicating potential antiviral applications (Havrylyuk et al., 2013).

Pharmacological Properties

• Adenosine Receptor Antagonism: Thiazole and thiadiazole derivatives, including 4-(4-methoxyphenyl)-2-aminothiazole, have been identified as selective antagonists for human adenosine A3 receptors, highlighting their potential in pharmacological applications (Jung et al., 2004).
• Anti-inflammatory and Antioxidant Activities: Novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives have shown significant anti-inflammatory and antioxidant activities (Koppireddi et al., 2013).